N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiophene-3-carboxamide

• IUPAC Name: N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H22N4OS/c23-18(14-7-10-24-12-14)19-15-5-8-22(9-6-15)17-11-13-3-1-2-4-16(13)20-21-17/h7,10-12,15H,1-6,8-9H2,(H,19,23)
• InChI Key: SRKCEYNICICABB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCC(CC3)NC(=O)C4=CSC=C4
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiophene-3-carboxamide, commonly known as TPCA-1, is a small molecule inhibitor of the nuclear factor-kappa B (NF-κB) pathway. The NF-κB pathway is a key regulator of inflammation and immune responses, and its dysregulation has been associated with various diseases, including cancer, autoimmune disorders, and chronic inflammatory conditions. TPCA-1 has been extensively studied for its potential therapeutic applications, particularly in cancer research.

Scientific Research Applications

Synthesis and Chemical Characteristics

• Research has demonstrated the synthesis of various heterocyclic carboxamides, including compounds with structural similarities to N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)thiophene-3-carboxamide, focusing on their potential as antipsychotic agents. These compounds were evaluated for their binding to dopamine and serotonin receptors, indicating their potential use in treating psychiatric disorders (Norman et al., 1996).

Biological Activities and Potential Therapeutic Uses

• Metal complexes of benzamides, which are structurally related to the compound , have been synthesized and evaluated for their antibacterial activity against various bacterial strains. These studies show the potential of such compounds in the development of new antibacterial agents, with copper complexes exhibiting significant activity (Khatiwora et al., 2013).
• A study on the Mannich reaction in the synthesis of N,S-containing heterocycles explores the chemical synthesis routes for creating complex heterocyclic compounds. This research could inform the development of novel pharmaceuticals by expanding the library of heterocyclic compounds available for testing and optimization (Dotsenko et al., 2012).